Cas no 4088-60-2 ((Z)-But-2-en-1-ol)

(Z)-But-2-en-1-ol structure
(Z)-But-2-en-1-ol structure
Product Name:(Z)-But-2-en-1-ol
CAS No:4088-60-2
MF:C4H8O
MW:72.1057214736938
MDL:MFCD00063206
CID:825813
PubChem ID:643789
Update Time:2025-04-19

(Z)-But-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • (Z)-But-2-en-1-ol
    • 2-Buten-1-ol, (2Z)-
    • CIS-2-BUTEN-1-OL
    • (2Z)-2-Buten-1-ol
    • (Z)-2-Buten-1-ol
    • cis-2-Butenol
    • cis-2-Butenyl alcohol
    • cis-Crotyl alcohol
    • Z-Crotyl alcohol
    • MDL: MFCD00063206
    • Inchi: 1S/C4H8O/c1-2-3-4-5/h2-3,5H,4H2,1H3/b3-2-
    • InChI Key: WCASXYBKJHWFMY-IHWYPQMZSA-N
    • SMILES: C/C=C\CO

Computed Properties

  • Exact Mass: 72.05754
  • Monoisotopic Mass: 72.057515
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 30.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 0.4

Experimental Properties

  • Density: 0.8532
  • Melting Point: 37°C (estimate)
  • Boiling Point: 91.54°C (estimate)
  • Refractive Index: 1.4342
  • PSA: 20.23
  • LogP: 0.55480

(Z)-But-2-en-1-ol Pricemore >>

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